A manganese–ferritin nanocomposite as an ultrasensitive T2 contrast agent†

Chemical Communications Pub Date: 2011-11-29 DOI: 10.1039/C1CC15189D

Abstract

T 2 contrast is gaining importance in high field strength MRI. We report a strategy for developing a T2 contrast agent from paramagnetic metal ions synthesized within an engineered protein cage. The manganese–ferritin nanocomposite showed high T2 relaxivity indicating its potential as an ultrasensitive T2 contrast agent.

Graphical abstract: A manganese–ferritin nanocomposite as an ultrasensitive T2 contrast agent
A manganese–ferritin nanocomposite as an ultrasensitive T2 contrast agent†
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